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This document provides essential safety and logistical procedures for the proper disposal of
3',5,5'-Trichlorosalicylanilide (CAS: 106480-60-8). The guidance herein is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
regulatory compliance. Due to its chemical nature as a halogenated organic compound, 3',5,5'-
Trichlorosalicylanilide is classified as hazardous waste and requires specific disposal
protocols.[1][2] It is harmful if swallowed and poses a significant threat to aquatic ecosystems,
with long-lasting effects.

Immediate Safety and Handling Precautions

Before beginning any work that will generate 3',5,5'-Trichlorosalicylanilide waste, it is critical
to implement the following safety measures. All handling should occur within a certified
chemical fume hood to minimize inhalation exposure.[2] An eyewash station and safety shower
must be readily accessible.

o Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This
includes:

o Gloves: Chemical-resistant gloves, such as nitrile or neoprene.
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o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Body Protection: A standard laboratory coat. A chemical-resistant apron is recommended

when handling larger quantities.[2]

o Respiratory Protection: If there is a risk of generating dust outside of a fume hood, a

NIOSH-approved respirator with an organic vapor cartridge is necessary.[2]

Chemical and Hazard Profile

The following table summarizes key quantitative data and hazard information for 3',5,5'-

Trichlorosalicylanilide.

Property Data Reference(s)
CAS Number 106480-60-8 [3]

Molecular Formula C13HsCIsNO2 [3]

Molecular Weight 316.57 g/mol [3]

Physical State Solid, Powder [4115]

GHS Hazard Statements

H302: Harmful if
swallowedH410: Very toxic to
aquatic life with long lasting

effects

Disposal Classification

Halogenated Organic

Hazardous Waste

[1](6]

Combustion Byproducts

Nitrogen oxides (NOx), Carbon
monoxide (CO), Carbon
dioxide (COz2), Hydrogen

chloride gas

[7]

Transport Information

Classified as a Dangerous

Good for transport

[3]
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Experimental Protocol: Step-by-Step Disposal
Procedures

This protocol details the required methodology for the safe segregation, collection, storage, and
disposal of waste containing 3',5,5'-Trichlorosalicylanilide.

Waste Identification and Segregation

o Categorization: All waste containing 3',5,5'-Trichlorosalicylanilide, including pure
compound, reaction mixtures, and contaminated materials, must be categorized as
Halogenated Organic Waste.[1][2]

e Segregation: This waste stream must be kept separate from all other waste types, including:

o

Non-halogenated organic waste.[6]
o Inorganic waste (acids, bases).[1]

o Solid and liquid biohazardous waste.
o Sharps and regular trash.

o Crucially, do not mix halogenated waste with other organic solvent wastes. Improper
mixing can create hazardous reactions and significantly complicate the final disposal
process.[2]

Container Selection and Labeling

» Container Choice: Use a designated, leak-proof container that is chemically compatible with
halogenated organic compounds. The container must have a secure, threaded cap to
prevent spills and vapor release.[6]

o Labeling: Before adding any waste, the container must be clearly labeled. The label must

include:

o The words "Hazardous Waste".
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o The full chemical name: "Waste 3',5,5'-Trichlorosalicylanilide" and any other chemical
constituents in the waste mixture. Do not use abbreviations or chemical formulas.[6]

o An indication of the primary hazards (e.g., "Toxic," "Environmental Hazard").

Waste Accumulation and Storage

e Location: Store the sealed hazardous waste container in a designated and secure satellite
accumulation area. This area must be well-ventilated.[2]

o Secondary Containment: Place the primary waste container inside a larger, chemically
resistant secondary containment bin to mitigate potential leaks.[2]

o Closure: Keep the waste container closed at all times except when actively adding waste.[6]

Decontamination and Disposal of Empty Containers

o Classification: Empty containers that once held 3',5,5'-Trichlorosalicylanilide are also
considered hazardous waste.[2][8]

e Decontamination Protocol:

o

Triple-rinse the empty container with a suitable solvent (e.g., acetone, ethanol).

[¢]

Collect the resulting solvent rinsate as Halogenated Organic Waste by adding it to your
designated waste container.[2]

[¢]

After triple-rinsing, deface the original label on the container.

o

Dispose of the decontaminated container according to your institution's specific guidelines
for chemically contaminated laboratory materials.

Spill and Emergency Procedures

e Minor Spills (Solid):
o Ensure proper PPE is worn.

o Carefully sweep or wipe up the solid material, avoiding dust generation.[2]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15561490/docs?utm_src=pdf-body#standard-operating-procedure-proper-disposal-of-3-5-5-trichlorosalicylanilide
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b15561490/docs?utm_src=pdf-body#standard-operating-procedure-proper-disposal-of-3-5-5-trichlorosalicylanilide
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Chloro_5_p_tolyl_1_2_4_triazine_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561490?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Collect the material into a sealed, labeled container for disposal as halogenated organic
waste.

o Decontaminate the spill area with a suitable solvent and collect all cleaning materials (e.g.,
wipes, absorbents) as hazardous waste.[2]

e Minor Spills (Solution):
o Absorb the spill with an inert material (e.g., vermiculite, sand, or a commercial spill kit).[2]
o Collect the absorbent material into a sealed, labeled container for disposal.
o Decontaminate the area and dispose of cleaning materials as hazardous waste.
e Major Spills:
o Evacuate the immediate area.

o Alert colleagues and contact your institution's Environmental Health and Safety (EHS)
department or emergency response team immediately.

Final Disposal

o Arrangement: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste container. Halogenated organic wastes are typically sent for
high-temperature incineration at a licensed hazardous waste facility.[1]

o Regulations: Adhere to all local, state, and national regulations for hazardous waste
disposal. Chemical waste generators are responsible for ensuring complete and accurate
classification and disposal.[7]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of 3',5,5'-
Trichlorosalicylanilide waste.
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Final Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for 3',5,5'-Trichlorosalicylanilide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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